2-Iodo-4,6-dimethylaniline
Overview
Description
2-Iodo-4,6-dimethylaniline, also known as 2-Iodo-4,6-xylidine, is a chemical compound that has been widely used in scientific research. It is a halogenated aniline derivative that has shown potential in various fields, including medicinal chemistry, organic synthesis, and material science.
Scientific Research Applications
Liquid-Liquid Microextraction and High-Performance Liquid Chromatography
Research demonstrates the use of 2-Iodo-4,6-dimethylaniline derivatives in liquid-liquid microextraction methods for determining iodine in table salt. This approach optimizes extracting solvent, salt for phase separation, and reaction time, leading to significant enrichment and recovery accuracy in iodine analysis (Gupta et al., 2011).
Synthesis of Aromatic Organic Intermediates
Another study explores the synthesis of dimethyl-4-bromoiodobenzenes, aromatic organic intermediates, using this compound derivatives. These intermediates find use in various fields, showcasing the chemical versatility of this compound derivatives (Li Yu, 2008).
Analysis of DNA Adducts
A study on 2,6-Dimethylaniline, a close relative of this compound, investigates its role in forming DNA adducts, indicating its potential use in studying carcinogenic properties of environmental pollutants (Gonçalves et al., 2001).
Gas Chromatography-Mass Spectrometry
This compound is utilized in derivatization methods for the determination of iodide in various samples using gas chromatography-mass spectrometry, demonstrating its analytical application in environmental and pharmaceutical analysis (Das et al., 2004).
Heck Cyclization
The compound also plays a role in the synthesis and Heck cyclization of N-acyl-N-(4-methyl-3,6-dihydro-2H-pyran-3-yl)-2-iodo-4,6-dimethylaniline, indicating its utility in complex organic synthesis processes (Skladchikov et al., 2013).
Mechanism of Action
Target of Action
It is known to be used in the synthesis of benzothiazoles , suggesting that its targets could be enzymes or receptors that interact with benzothiazoles.
Mode of Action
2-Iodo-4,6-dimethylaniline interacts with its targets through a copper-catalyzed one-pot three-component reaction . This reaction involves the use of sodium hydrosulfide as a sulfur surrogate
Biochemical Pathways
Given its role in the synthesis of benzothiazoles , it may influence pathways where benzothiazoles are involved.
Pharmacokinetics
It is known that the compound is insoluble in water , which could impact its bioavailability and distribution in the body.
Result of Action
Given its role in the synthesis of benzothiazoles , its effects might be related to the biological activities of benzothiazoles.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. It is light-sensitive and should be stored away from light and oxidizing agents . Its stability and efficacy could be affected by these environmental conditions.
Biochemical Analysis
Biochemical Properties
It is known that the compound can participate in various chemical reactions due to the presence of the iodine atom and the amino group
Molecular Mechanism
It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression
Dosage Effects in Animal Models
There is currently no available information on the effects of different dosages of 2-Iodo-4,6-dimethylaniline in animal models
Properties
IUPAC Name |
2-iodo-4,6-dimethylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10IN/c1-5-3-6(2)8(10)7(9)4-5/h3-4H,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODPOIEACUVQCBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)I)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10IN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00554816 |
Source
|
| Record name | 2-Iodo-4,6-dimethylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00554816 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
4102-54-9 |
Source
|
| Record name | 2-Iodo-4,6-dimethylbenzenamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4102-54-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Iodo-4,6-dimethylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00554816 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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